Cas no 824394-42-5 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy-)
824394-42-5 structure
Product Name:1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy-
CAS No:824394-42-5
MF:C17H14N4O
MW:290.319262981415
CID:691886
PubChem ID:11323737
Update Time:2025-04-19
1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy-
- 2-[2-(1H-imidazol-2-yl)phenyl]-6-methoxy-1H-benzimidazole
- SCHEMBL13203487
- DTXSID50462417
- 824394-42-5
-
- Inchi: 1S/C17H14N4O/c1-22-11-6-7-14-15(10-11)21-17(20-14)13-5-3-2-4-12(13)16-18-8-9-19-16/h2-10H,1H3,(H,18,19)(H,20,21)
- InChI Key: VEEJZPRNBMTGJS-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)NC(C1=CC=CC=C1C1=NC=CN1)=N2
Computed Properties
- Exact Mass: 290.11676108g/mol
- Monoisotopic Mass: 290.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 66.6Ų
1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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